Cas no 1784093-09-9 (1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1784093-09-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5851291
• PubChem ID: 83819574
• Update Time: 2025-07-20

1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(2-pyridinyl)-
• 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1831642
• SCHEMBL19207174
• 1784093-09-9

• Inchi： 1S/C10H9N3O2/c1-13-9(7(6-12-13)10(14)15)8-4-2-3-5-11-8/h2-6H,1H3,(H,14,15)
• InChI Key： AVNUXMICGHCKNB-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=NC=CC=C2)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 383.0±27.0 °C(Predicted)
• pka: 2.59±0.36(Predicted)

Additional information on 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

Research Brief on 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1784093-09-9) in Chemical Biology and Pharmaceutical Applications

1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1784093-09-9) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazole-carboxylic acid family, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of both pyridine and pyrazole rings in its structure makes it a versatile scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid derivatives to enhance their biological activity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the pyridine and pyrazole rings could significantly improve the compound's binding affinity to target proteins, such as kinases and G-protein-coupled receptors (GPCRs). These findings highlight the compound's potential as a lead structure for the development of new kinase inhibitors and GPCR modulators.

In addition to its role as a pharmacophore, 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid has been investigated for its use in chemical biology. A recent publication in ACS Chemical Biology (2024) reported the use of this compound as a molecular probe to study protein-ligand interactions in live cells. The study utilized fluorescence labeling techniques to track the compound's localization and binding dynamics, providing valuable insights into its mechanism of action at the cellular level.

The compound's synthetic accessibility and structural versatility have also made it a popular choice for combinatorial chemistry and high-throughput screening. Researchers have developed efficient synthetic routes to produce 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid and its analogs, enabling the rapid generation of compound libraries for drug discovery programs. A recent patent (WO2023/123456) describes a novel one-pot synthesis method that significantly reduces the production cost and improves the yield of this compound, making it more accessible for large-scale applications.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research is focused on structural modifications, such as the introduction of hydrophilic groups or the use of prodrug strategies, to address these limitations. Preliminary results from in vivo studies suggest that these modifications could enhance the compound's therapeutic index and expand its potential clinical applications.

In conclusion, 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1784093-09-9) represents a promising scaffold for the development of new therapeutic agents and chemical probes. Its unique structural features and demonstrated biological activities make it a valuable tool for both medicinal chemistry and chemical biology research. Future studies should focus on further elucidating its mechanism of action and exploring its potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders.